Cas no 40710-35-8 (Methyl hexacontanoate)
Methyl hexacontanoate structure
Product Name:Methyl hexacontanoate
CAS No:40710-35-8
MF:C61H122O2
MW:887.620200634003
CID:2667714
PubChem ID:546869
Update Time:2024-02-29
Methyl hexacontanoate Chemical and Physical Properties
Names and Identifiers
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- Hexacontanoic acid methyl ester
- methyl hexacontanoate
- Hexacontanoic acid, methyl ester
- SRJUGFAAGTVPIR-UHFFFAOYSA-N
- Methyl hexacontanoate
-
- Inchi: 1S/C61H122O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61(62)63-2/h3-60H2,1-2H3
- InChI Key: SRJUGFAAGTVPIR-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 886.944
- Monoisotopic Mass: 886.944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 63
- Rotatable Bond Count: 59
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 31.7
- Topological Polar Surface Area: 26.3
Methyl hexacontanoate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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